molecular formula C10H6N2OS B14564913 3-Isothiocyanatoquinolin-4(1H)-one CAS No. 61428-93-1

3-Isothiocyanatoquinolin-4(1H)-one

Cat. No.: B14564913
CAS No.: 61428-93-1
M. Wt: 202.23 g/mol
InChI Key: XBADDGZJLSKIKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Isothiocyanatoquinolin-4(1H)-one is a heterocyclic compound featuring a quinoline backbone substituted with an isothiocyanate (-NCS) group at the 3-position and a ketone at the 4-position.

Properties

CAS No.

61428-93-1

Molecular Formula

C10H6N2OS

Molecular Weight

202.23 g/mol

IUPAC Name

3-isothiocyanato-1H-quinolin-4-one

InChI

InChI=1S/C10H6N2OS/c13-10-7-3-1-2-4-8(7)11-5-9(10)12-6-14/h1-5H,(H,11,13)

InChI Key

XBADDGZJLSKIKG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=O)C(=CN2)N=C=S

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Isothiocyanatoquinolin-4(1H)-one typically involves the reaction of quinolin-4(1H)-one with thiophosgene or other isothiocyanate precursors under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production methods for such compounds often involve large-scale reactions using optimized conditions to maximize yield and purity. This may include the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Isothiocyanatoquinolin-4(1H)-one can undergo various chemical reactions, including:

    Oxidation: Conversion to sulfonyl derivatives.

    Reduction: Formation of amines or thioureas.

    Substitution: Nucleophilic substitution reactions at the isothiocyanate group.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide or other oxidizing agents.

    Reduction: Metal hydrides or catalytic hydrogenation.

    Substitution: Nucleophiles such as amines or alcohols.

Major Products Formed

    Oxidation: Sulfonyl derivatives.

    Reduction: Amines or thioureas.

    Substitution: Ureas, thioureas, or other substituted derivatives.

Scientific Research Applications

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Investigated for its potential therapeutic effects.

    Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Isothiocyanatoquinolin-4(1H)-one involves its interaction with specific molecular targets. The isothiocyanate group can react with nucleophilic sites in biological molecules, leading to the formation of covalent bonds. This can result in the inhibition of enzymes or other proteins, affecting various cellular pathways.

Comparison with Similar Compounds

Key Observations :

  • Biological Activity : Analogues like MHY2251 (2,3-dihydroquinazolin-4(1H)-one derivative) exhibit potent SIRT1 inhibitory activity (IC₅₀ = 1.2 μM), suggesting that the isothiocyanate variant could similarly target epigenetic regulators but with enhanced binding kinetics.

Physicochemical and Pharmacological Data

Thermal Stability: Nitro-substituted isoquinolinones (e.g., 4-Nitroisoquinolin-1(2H)-one) demonstrate high thermal stability due to electron-withdrawing effects, whereas aryl-substituted derivatives (e.g., 3-(4-methylphenyl)-1(2H)-Isoquinolinone) may exhibit lower melting points . The isothiocyanate group’s polar nature likely reduces volatility compared to nitro analogues.

Solubility: Quinolinone derivatives generally show moderate solubility in polar aprotic solvents (e.g., DMSO), but the isothiocyanate group may enhance solubility in aqueous buffers via hydrogen bonding.

Bioactivity :

  • Anticancer Potential: MHY2251 induces apoptosis in cancer cells by modulating SIRT1/p53 pathways. The isothiocyanate group’s ability to covalently modify cysteine residues could amplify this effect.

Challenges :

  • Purity: Commercial analogues like 4-Nitroisoquinolin-1(2H)-one achieve 97% purity via recrystallization, but isothiocyanate derivatives may require chromatographic purification due to reactivity.
  • Scalability : Aryl-substituted derivatives are produced in gram-scale quantities, whereas isothiocyanate variants may face scalability issues due to hazardous intermediates.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.